(E)-1-[1-[(2,6-dichlorophenyl)methyl]-2-methylimidazol-4-yl]-3-(dimethylamino)prop-2-en-1-one

• IUPAC Name: (E)-1-[1-[(2,6-dichlorophenyl)methyl]-2-methylimidazol-4-yl]-3-(dimethylamino)prop-2-en-1-one
• InChI: InChI=1S/C16H17Cl2N3O/c1-11-19-15(16(22)7-8-20(2)3)10-21(11)9-12-13(17)5-4-6-14(12)18/h4-8,10H,9H2,1-3H3/b8-7+
• InChI Key: LUFXRNPQCCGKRG-BQYQJAHWSA-N
• Canonical SMILES: CC1=NC(=CN1CC2=C(C=CC=C2Cl)Cl)C(=O)C=CN(C)C
• Isomeric SMILES: CC1=NC(=CN1CC2=C(C=CC=C2Cl)Cl)C(=O)/C=C/N(C)C
• Molecular Formula: C16H17Cl2N3O
• Molecular Weight: 338.2 g/mol

Description

(E)-1-[1-[(2,6-dichlorophenyl)methyl]-2-methylimidazol-4-yl]-3-(dimethylamino)prop-2-en-1-one is a useful research compound. Its molecular formula is C16H17Cl2N3O and its molecular weight is 338.23. The purity is usually 95%.
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Scientific Research Applications

1. Synthesis of Novel Derivatives

The compound has been utilized as a key precursor in the synthesis of novel heterocyclic derivatives. Researchers have synthesized a variety of compounds, such as pyrazolo[1,5-a]pyrimidine, 1,2,4-triazolo[1,5-a]pyrimidine, pyrido[2,3-d]pyrimidine, pyrazolo[5,1‐c]‐1,2,4‐triazine, and 1,2,4‐triazolo[5,1‐c]‐1,2,4‐triazine derivatives, integrating a thiazolo[3,2‐a]benzimidazole moiety. Some of these derivatives exhibited moderate antibacterial and antifungal effects against certain bacterial and fungal species (Abdel‐Aziz et al., 2008).

2. Chemical Reactivity Analysis

Quantum chemistry methods have been used to analyze the chemical reactivity of a series of compounds, including imidazo[1,2-a]pyridinyl-chalcone (IPC) derivatives. These studies have helped in understanding the global and local reactivity of these compounds, which is crucial for organic synthesis and medicinal chemistry. The studies have revealed that the local nucleophilicity and electrophilicity of these compounds are not dependent on the substituents, whereas global nucleophilicity is more sensitive to the electron-donating character of the substituents (Konaté et al., 2021).

3. Synthesis of Diverse Heterocyclic Systems

Efficient microwave-mediated synthesis techniques have been employed to create benzothiazole- and benzimidazole-based heterocycles. These methods have been used to construct novel pyrazolo[1,5-a]pyrimidine and [1,2,4]-triazolo[1,5-a]pyramidine derivatives, among others, showcasing the compound's role as a versatile building block in the synthesis of various heterocyclic systems (Darweesh et al., 2016).

Mechanism of Action

Target of Action

Similar compounds have been known to targetBiotin carboxylase , an enzyme involved in fatty acid synthesis and energy production in cells .

Mode of Action

Imidazole derivatives are known for their broad range of chemical and biological properties . They can interact with various biological targets, leading to a variety of effects.

Biochemical Pathways

Given the potential target of biotin carboxylase, it could impact the fatty acid synthesis and energy production pathways in cells .

Result of Action

Given the potential target and the known effects of similar compounds, it could potentially influence cellular energy production and fatty acid synthesis .